Cas no 1263215-30-0 (Diethyl 5-(2-fluorophenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: Diethyl 5-(2-fluorophenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 1263215-30-0
• MF: C₁₇H₁₈FNO₅
• MW: 335.32692861557
• CID: 5158466
• Update Time: 2025-10-30

Diethyl 5-(2-fluorophenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 5-(2-fluorophenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylate
• Diethyl5-(2-fluorophenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylate
• SB63119
• 5-(2-Fluoro-phenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
• 1H-Pyrrole-2,4-dicarboxylic acid, 5-(2-fluorophenyl)-3-hydroxy-1-methyl-, 2,4-diethyl ester

• Inchi： 1S/C17H18FNO5/c1-4-23-16(21)12-13(10-8-6-7-9-11(10)18)19(3)14(15(12)20)17(22)24-5-2/h6-9,20H,4-5H2,1-3H3
• InChI Key： OBLNAHUPFMBEQX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=C(C(=O)OCC)C(=C(C(=O)OCC)N1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 460
• XLogP3: 3.4
• Topological Polar Surface Area: 77.8

Additional information on Diethyl 5-(2-fluorophenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylate

Introduction to Diethyl 5-(2-fluorophenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylate (CAS No. 1263215-30-0)

Diethyl 5-(2-fluorophenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylate, identified by its CAS number 1263215-30-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives class, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by the presence of a fluorophenyl substituent, a hydroxy group, and a methyl group within the pyrrole core, coupled with the presence of diethyl ester functionalities at the 2 and 4 positions, makes it a promising candidate for further exploration in medicinal chemistry.

The fluorine atom in the 2-fluorophenyl moiety is a key structural feature that often enhances metabolic stability and binding affinity in drug molecules. This substitution pattern has been extensively studied in the development of kinase inhibitors, anticancer agents, and other therapeutic compounds. The hydroxy group at the 3-position introduces polarity to the molecule, influencing its solubility and interaction with biological targets. Additionally, the methyl group at the 1-position of the pyrrole ring contributes to steric hindrance and can modulate electronic properties, further tuning the pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such pyrrole derivatives as scaffolds for drug discovery. Studies have demonstrated that modifications in this region can significantly alter binding interactions with enzymes and receptors. For instance, computational studies suggest that compounds with similar structural motifs may exhibit inhibitory activity against various protein targets involved in inflammatory pathways and cancer metabolism. The diethyl ester groups at the 2 and 4 positions not only provide solubility advantages but also serve as handles for further chemical modifications, enabling diversification of the molecular library for high-throughput screening.

In vitro studies have begun to unravel the pharmacological potential of this compound. Preliminary assays indicate that it may exhibit modest inhibitory activity against certain enzymes relevant to metabolic disorders. The fluorophenyl ring, being a common pharmacophore in modern drug design, suggests possible interactions with aromatic pockets in protein targets. Furthermore, the presence of both hydrophilic (hydroxy) and lipophilic (methyl) groups enhances its ability to traverse biological membranes, making it an attractive candidate for oral administration.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include palladium-catalyzed cross-coupling reactions to introduce the fluorophenyl moiety, followed by functional group interconversions to establish the hydroxy and ester functionalities. Advances in green chemistry have also influenced synthetic methodologies, prompting researchers to explore catalytic systems that minimize waste and energy consumption. Such sustainable approaches are increasingly integral to modern pharmaceutical research.

From a regulatory perspective, compounds like Diethyl 5-(2-fluorophenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylate must undergo rigorous testing to ensure safety and efficacy before clinical translation. Current guidelines emphasize comprehensive characterization through spectroscopic techniques (NMR, IR, MS) and physicochemical property assessments (solubility, stability). Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing preclinical studies and navigating regulatory pathways efficiently.

The future direction of research on this compound lies in expanding its chemical space through derivatization studies. By systematically modifying substituents or altering core structures, researchers aim to identify analogs with enhanced potency or selectivity. Additionally, integrating machine learning models could accelerate virtual screening processes by predicting binding affinities based on structural features. Such interdisciplinary approaches are pivotal for accelerating drug discovery pipelines.

In conclusion,Diethyl 5-(2-fluorophenyl)-3-hydroxy-1-methyl-1H-pyrrole-2,4-dicarboxylate represents a structurally intriguing molecule with potential therapeutic implications. Its unique combination of functional groups positions it as a valuable intermediate for medicinal chemists exploring novel treatments for human diseases. As research progresses，this compound will continue to be scrutinized for its pharmacological promise，with an emphasis on sustainable synthesis and translational medicine.